Cas no 892776-67-9 (1-(2-chlorophenyl)-4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(2-chlorophenyl)-4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892776-67-9
• MF: C₁₆H₁₀Cl₂N₆O
• MW: 373.196199893951
• CID: 5821211
• PubChem ID: 7183524
• Update Time: 2025-07-22

1-(2-chlorophenyl)-4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-5-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• 1H-1,2,3-Triazol-5-amine, 1-(2-chlorophenyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-
• F1603-0510
• AKOS001915536
• CCG-166795
• 1-(2-chlorophenyl)-4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine
• 1-(2-chlorophenyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
• 892776-67-9
• 1-(2-chlorophenyl)-4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C16H10Cl2N6O/c17-10-7-5-9(6-8-10)15-20-16(25-22-15)13-14(19)24(23-21-13)12-4-2-1-3-11(12)18/h1-8H,19H2
• InChI Key： BKFBXKLCUNWLDO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Cl)C(N)=C(C2ON=C(C3=CC=C(Cl)C=C3)N=2)N=N1

Computed Properties

• Exact Mass: 372.0293144g/mol
• Monoisotopic Mass: 372.0293144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 617.0±65.0 °C(Predicted)
• pka: -4.41±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(2-chlorophenyl)-4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Comprehensive Analysis of 1-(2-chlorophenyl)-4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892776-67-9)

The compound 1-(2-chlorophenyl)-4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892776-67-9) is a heterocyclic organic molecule featuring a unique combination of 1,2,4-oxadiazole and 1,2,3-triazole rings. Its structural complexity and functional groups make it a subject of interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential applications due to its bioactive properties and molecular stability.

In recent years, the demand for heterocyclic compounds like 1-(2-chlorophenyl)-4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine has surged, driven by their versatility in drug discovery and agrochemical development. This compound's chlorophenyl substituents enhance its lipophilicity, which is critical for membrane permeability in biological systems. Its CAS No. 892776-67-9 is frequently searched in academic databases, reflecting its relevance in pharmaceutical research and organic synthesis.

One of the most discussed topics in the scientific community is the role of 1,2,3-triazole derivatives in click chemistry. The 1,2,3-triazol-5-amine moiety in this compound enables efficient conjugation with other molecules, making it valuable for bioconjugation and drug delivery systems. Additionally, the 1,2,4-oxadiazole ring is known for its hydrogen-bonding capacity, which can improve binding affinity in target proteins.

The synthesis of 1-(2-chlorophenyl)-4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine typically involves multi-step reactions, including cyclization and amination processes. Optimizing these steps is a key focus for chemists aiming to improve yield and purity. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthetic routes for such compounds.

From a commercial perspective, CAS No. 892776-67-9 is gaining traction in the fine chemicals market. Its potential applications span antimicrobial agents, anticancer research, and polymer additives. The compound's thermal stability and solubility profile further broaden its utility in industrial settings. As sustainability becomes a priority, researchers are also evaluating its environmental impact and biodegradability.

In conclusion, 1-(2-chlorophenyl)-4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine represents a promising candidate for diverse scientific and industrial applications. Its structural features and functional groups align with current trends in molecular design and material innovation. Continued research on this compound is expected to unlock new opportunities in life sciences and advanced materials.